2-Methoxyphenol 2-Methoxyphenol Guaiacol is a monomethoxybenzene that consists of phenol with a methoxy substituent at the ortho position. It has a role as an expectorant, a disinfectant, a plant metabolite and an EC 1.1.1.25 (shikimate dehydrogenase) inhibitor. It derives from a catechol.
Guaiacol is an agent thought to have disinfectant properties and used as an expectorant. Guaiacol is a phenolic natural product first isolated from Guaiac resin and the oxidation of lignin. Guaiacol is also present in wood smoke, as a product of pyrolysis of lignin. Guaiacol has been found in the urine of patients with neuroblastoma and pheochromocytoma.
2-Methoxyphenol, also known as 2-hydroxyanisole or methyl catechol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 2-Methoxyphenol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Methoxyphenol has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 2-methoxyphenol is primarily located in the mitochondria and cytoplasm. 2-Methoxyphenol exists in all eukaryotes, ranging from yeast to humans. In humans, 2-methoxyphenol is involved in the tyrosine metabolism pathway and the disulfiram action pathway. 2-Methoxyphenol is also involved in several metabolic disorders, some of which include the hawkinsinuria pathway, the alkaptonuria pathway, tyrosinemia, transient, OF the newborn pathway, and dopamine beta-hydroxylase deficiency. 2-Methoxyphenol is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 90-05-1
VCID: VC0022219
InChI: InChI=1S/C7H8O2/c1-9-7-5-3-2-4-6(7)8/h2-5,8H,1H3
SMILES: COC1=CC=CC=C1O
Molecular Formula: C7H8O2
Molecular Weight: 124.14 g/mol

2-Methoxyphenol

CAS No.: 90-05-1

Reference Standards

VCID: VC0022219

Molecular Formula: C7H8O2

Molecular Weight: 124.14 g/mol

2-Methoxyphenol - 90-05-1

CAS No. 90-05-1
Product Name 2-Methoxyphenol
Molecular Formula C7H8O2
Molecular Weight 124.14 g/mol
IUPAC Name 2-methoxyphenol
Standard InChI InChI=1S/C7H8O2/c1-9-7-5-3-2-4-6(7)8/h2-5,8H,1H3
Standard InChIKey LHGVFZTZFXWLCP-UHFFFAOYSA-N
SMILES COC1=CC=CC=C1O
Canonical SMILES COC1=CC=CC=C1O
Appearance Assay:≥98%A colorless liquid
Boiling Point greater than or equal to 397.4 °F at 760 mm Hg (NTP, 1992)
399 to 403 °F at 760 mm Hg (NTP, 1992)
205.0 °C
ABOUT 203 °C
205 °C
200-400 °C
Colorform ALMOST COLORLESS OR YELLOWISH, OILY LIQUID
Faintly yellowish, limpid, oily liquid or yellow crystals
White or slightly yellow crystalline mass or colorless to yellowish, very refractive liquid
Hexagonal prisms
Density greater than 1.076 at 77 °F (NTP, 1992)
1.13 at 70.5 °F (NTP, 1992)
d21.44 1.13
NOT LESS THAN 1.076 @ 25 °C/25 °C
1.1287 g/cu cm at 21 °C
1.0-1.17 g/cm³
1.129-1.140
Flash Point 165 °F (NTP, 1992)
180 °F (NTP, 1992)
73.9 °C (165 °F) (CLOSED CUP); 85 °C (185 °F) (OPEN CUP)
180 °F (open cup)
>66 °C c.c.
Melting Point less than -4 °F (NTP, 1992)
SOLIDIFIES at 82.4° F (NTP, 1992)
32.0 °C
Mp 32 ° (prisms)
32 °C
28°C
~20 °C
Physical Description Creosote, beechwood is a colorless to yellowish oily liquid with a smoky odor and caustic burning taste. (NTP, 1992)
O-methoxyphenol appears as colorless to amber crystals or liquid. Density (of solid) 1.129 g / cm3. Solidifies at 28°C (82.4°F), but may remain liquid for a long time even at a much lower temperature. Slightly water soluble . Soluble in aqueous sodium hydroxide. Used medicinally as an expectorant. Used, because of its anti-oxidant properties, as an anti-skinning agent for paints.
OtherSolid
Liquid
Solid
BLACK-TO-BROWN OILY LIQUID WITH CHARACTERISTIC ODOUR.
Colourless to amber crystals, powerful, smoke-like, somewhat medicinal odou
Description Guaiacol is a monomethoxybenzene that consists of phenol with a methoxy substituent at the ortho position. It has a role as an expectorant, a disinfectant, a plant metabolite and an EC 1.1.1.25 (shikimate dehydrogenase) inhibitor. It derives from a catechol.
Guaiacol is an agent thought to have disinfectant properties and used as an expectorant. Guaiacol is a phenolic natural product first isolated from Guaiac resin and the oxidation of lignin. Guaiacol is also present in wood smoke, as a product of pyrolysis of lignin. Guaiacol has been found in the urine of patients with neuroblastoma and pheochromocytoma.
2-Methoxyphenol, also known as 2-hydroxyanisole or methyl catechol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 2-Methoxyphenol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Methoxyphenol has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 2-methoxyphenol is primarily located in the mitochondria and cytoplasm. 2-Methoxyphenol exists in all eukaryotes, ranging from yeast to humans. In humans, 2-methoxyphenol is involved in the tyrosine metabolism pathway and the disulfiram action pathway. 2-Methoxyphenol is also involved in several metabolic disorders, some of which include the hawkinsinuria pathway, the alkaptonuria pathway, tyrosinemia, transient, OF the newborn pathway, and dopamine beta-hydroxylase deficiency. 2-Methoxyphenol is a potentially toxic compound.
Shelf Life SOLN DEPOSITS CALCIUM HYDROXIDE & CALCIUM CARBONATE ON STANDING. /CALCIUM CREOSOTATE/
Darkens on exposure to air and light
Solubility 1 to 10 mg/mL at 73° F (NTP, 1992)
Slightly soluble (NTP, 1992)
18.7 mg/mL at 15 °C
SOL IN 150-200 PARTS WATER; SOL IN GLYCEROL, GLACIAL ACETIC ACID, FIXED ALKALI HYDROXIDE SOLN; MISCIBLE WITH ALCOHOL, CHLOROFORM, ETHER, OILS
Soluble in carbon tetrachloride
Miscible with alcohol, chloroform, ether, oils, glacial acetic acid; slightly soluble in petroleum ether; soluble in sodium hydroxide solution
1 g /o-methoxyphenol/ is soluble in 60-70 mL water, in 1 mL glycerol
In water 18,700 mg/L at 25 °C
Solubility in water: very poor
slightly soluble in water
very soluble (in ethanol)
Synonyms o-Methoxy-phenol; 1-Hydroxy-2-methoxybenzene; 2-Hydroxyanisole; Anastil; Guaiacol; Guaiastil; Methylcatechol; o-Hydroxyanisole; O-Methoxyphenol; NSC 3815;
Vapor Density 4.27 (NTP, 1992) (Relative to Air)
Vapor Pressure 39 mm Hg at 124 °F ; 58 mm Hg at 167° F; 98 mm Hg at 199° F (NTP, 1992)
5 mm Hg at 174 °F (NTP, 1992)
0.10 mmHg
0.103 mm Hg 25 °C
Vapor pressure, kPa at 20 °C: ~ 6
PubChem Compound 460
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator